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Compound of Interest

Compound Name: Asatone

Cat. No.: B15575833

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of acetone as a solvent
in laboratory settings for applications involving paints and varnishes. The protocols are
designed for scientific personnel, emphasizing safety, precision, and proper documentation.

Introduction

Acetone ((CHs)2CO), also known as propanone, is a colorless, volatile, and flammable organic
solvent with a characteristic pungent odor. It is the simplest and smallest ketone and is miscible
with water and a wide range of organic solvents. Its high solvency power, rapid evaporation
rate, and status as a Volatile Organic Compound (VOC)-exempt solvent in the United States
make it a versatile and widely used chemical in industrial, laboratory, and domestic
applications.

In the context of paints and coatings, acetone serves several primary functions: as a solvent for
formulation, a thinning agent, a cleaning and degreasing agent, and a stripping agent for
removing cured paints and varnishes. Its ability to dissolve a wide array of polymers and resins,
including acrylics, epoxies, lacquers, and varnishes, makes it a valuable tool in research and
development settings where precise application and removal of coatings are required.

Physicochemical and Safety Data
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Quantitative data for acetone is summarized below to provide a basis for its application and

safe handling.

ble 1: Physical and Chemical ies of

Property Value Source(s)
Chemical Formula CsHeO

Molecular Weight 58.08 g/mol

Appearance Clear, colorless liquid

Odor Pungent, sweetish

Boiling Point 56°C (133°F)

Melting/Freezing Point

-94.7°C (-138.5°F)

Density

0.791 g/mL at 25°C

Vapor Pressure

184 mm Hg at 20°C

Surface Tension

23.32 dyn/cm at 20°C

Viscosity

0.32 mPa-s at 20°C

Refractive Index

1.359 at 20°C

Water Solubility

Miscible

Relative Evaporation Rate

5.6 (n-butyl acetate = 1)

Table 2: Solubility of Common Coating Resins in

Acetone
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Resin Type

Solubility

Application Notes Source(s)

Acrylics

High

Effective solvent for
dissolving acrylic

resins.

Epoxies

High

Used for thinning
epoxy resins and
cleaning uncured

material.

Cellulose Acetate

High

A common solvent
used in cellulosic

coatings.

Lacquers

High

Effectively dissolves
lacquer, making it
useful for thinning and

removal.

Varnishes (Oil-based)

Moderate to High

Effective at stripping
many oil-based
varnishes and

enamels.

Polyurethane

High

Capable of dissolving
polyurethane finishes

completely.

Polystyrene

High

Readily dissolves
polystyrene, can
cause damage to this

plastic.

Latex (Dried)

Moderate

Can soften and
remove dried latex
paint, despite not
being a thinner for wet

latex.
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Table 3: Health and Safety Data for Acetone

Parameter Value / Information Source(s)
Flash Point -20°C (-4°F) Closed Cup

Explosive Limits in Air 2.5% to 12.8% by volume

Autoignition Temperature 540°C

DOT Hazard Class 3 (Flammable Liquid)

UN Number UN1090

TWA (ACGIH) 750 ppm

Highly flammable liquid and
] vapor. Causes serious eye
Primary Hazards o
irritation. May cause

drowsiness or dizziness.

) ) Oxidizing agents, reducing
Incompatible Materials ) )
agents, acids, alkalis.

Experimental Protocols

The following protocols provide detailed methodologies for common laboratory applications of
acetone with paints and varnishes.

Protocol 1: Viscosity Reduction of Coatings for
Application

Objective: To reduce the viscosity of a paint or varnish to a target consistency for controlled
application (e.g., spray coating, spin coating).

Materials:
e Acetone (ACS Grade, 299.5%)

o Coating (e.g., epoxy, lacquer, acrylic-based paint)
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» Viscometer (e.g., Brookfield or cone and plate)
o Graduated cylinders or volumetric flasks

o Magnetic stirrer and stir bar

» Beakers

» Personal Protective Equipment (PPE): Chemical-resistant gloves (butyl rubber), splash-proof
safety goggles, flame-resistant lab coat.

Procedure:

» Baseline Measurement: Measure the initial viscosity of the undiluted coating according to the
viscometer's standard operating procedure. Record the temperature.

e Solvent Addition: In a beaker, place a known volume or weight of the coating.

e Begin gentle stirring. Slowly add a predetermined volume of acetone (e.g., 5% of the coating
volume).

 Allow the mixture to homogenize for at least 5 minutes. Ensure the container is covered to
minimize solvent evaporation.

 Viscosity Measurement: Measure the viscosity of the thinned coating. Record the value and
the exact percentage of acetone added.

 To cite this document: BenchChem. [Application Notes and Protocols: Acetone as a Solvent
for Paints and Varnishes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15575833#how-to-use-acetone-as-a-solvent-for-
paints-and-varnishes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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